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Thermodynamic Data for PDMAT

The following table summarizes the quantitative data available from the National Institute of Standards and

Technology (NIST) for PDMAT:

Parameter Value Units Method Reference

Enthalpy of Sublimation
(ΔsubH°)

21.3 ±
2.4

kcal/mol RSC (Reactive Solution
Calorimetry)

Adedeji, Cavell, et al.,
1979 [1]

This enthalpy of sublimation is a critical value for estimating vapor pressure using the Clausius-Clapeyron

relation. The vapor pressure at a given temperature ( T ) can be described by the equation:

[ \ln(P) = -\frac{\Delta H_{sub}}{R} \cdot \frac{1}{T} + C ]

Where ( P ) is the vapor pressure, ( \Delta H_{sub} ) is the enthalpy of sublimation, ( R ) is the gas constant,

and ( C ) is an integration constant.

Experimental Measurement Context
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A scientific study [2] details a system for measuring the vapor pressure of low-volatility precursors like

PDMAT, though it does not publish the raw data. The experimental protocol involves:

Sample Preparation: The solid PDMAT sample is placed in a test chamber under an inert
atmosphere, and vacuum is applied to remove any dissolved process gases [2].

Pressure Measurement: The sample chamber, housed within a temperature-controlled oven, is
connected to a vacuum manifold equipped with a Baratron capacitance manometer gauge for high-

accuracy pressure measurement [2].
Isothermal Stabilization: The system is stabilized at a set temperature, and pressure readings are

taken over several minutes. A key part of the protocol is waiting for the pressure to plateau, ensuring
the reading represents the true equilibrium vapor pressure and is not skewed by outgassing [2].

Data Collection: This process is repeated at different temperatures to build a vapor pressure vs.
temperature profile [2].

The workflow for this method is summarized below:
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Start Vapor Pressure Measurement

Load PDMAT Sample into Chamber

Apply Vacuum to Remove Gases

Set First Temperature Point

Stabilize System and Monitor Pressure

Record Equilibrium Vapor Pressure

Repeat at New Temperature

 Next isotherm

Build Vapor Pressure vs. Temperature Profile

Data Analysis Complete
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Key Properties and Handling of PDMAT

PDMAT (Ta(NMe₂)₅) is an organotantalum compound critical for depositing tantalum-containing thin films

in the semiconductor industry [3]. Its properties necessitate careful handling:

Appearance and State: Light yellow to orange solid powder at room temperature [3].

Reactivity: Highly sensitive to air and moisture, requiring storage and handling in an inert
atmosphere (e.g., in a glovebox or sealed bubbler) [3].

Primary Use: Serves as a precursor for Chemical Vapor Deposition (CVD) and Atomic Layer
Deposition (ALD) to create tantalum nitride or tantalum oxide barrier layers [3].

How to Proceed for More Data

The enthalpy of sublimation from NIST is a valuable data point, but building a full vapor pressure curve

requires additional information. Here are suggestions for obtaining more comprehensive data:

Consult Manufacturers: Directly contact chemical suppliers specializing in CVD/ALD precursors

(like Ereztech) [3], as they often perform in-house characterization and may provide technical data
sheets upon request.

Search Technical Patents: Review semiconductor processing patents [4] which sometimes include
detailed precursor properties not found in journal articles.

Perform Calculations: Use the provided enthalpy of sublimation and seek a known vapor pressure
data point at a specific temperature to solve for the constant ( C ) in the Clausius-Clapeyron equation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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